Cas no 1706-70-3 (1,4-Benzenediol,2-octadecyl-)

• Product name: 1,4-Benzenediol,2-octadecyl-
• CAS No: 1706-70-3
• MF: C₂₄H₄₂O₂
• MW: 362.58908
• CID: 192338
• PubChem ID: 74353

1,4-Benzenediol,2-octadecyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol,2-octadecyl-
• 2-octadecylbenzene-1,4-diol
• 2-octadecylhydroquinone
• 2-Octadecyl-1,4-benzenediol
• Hydroquinone, octadecyl-
• 1706-70-3
• NS00025596
• Octadecylhydroquinone
• 1,4-Benzenediol, 2-octadecyl-
• DTXSID3061893
• GDOYYIKTCYJSRI-UHFFFAOYSA-N
• SCHEMBL2695897
• EH528YLM6L
• EINECS 216-946-4

• Inchi： InChI=1S/C24H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-21-23(25)19-20-24(22)26/h19-21,25-26H,2-18H2,1H3
• InChI Key： GDOYYIKTCYJSRI-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCC1C=C(O)C=CC=1O

Computed Properties

• Exact Mass: 362.31866
• Monoisotopic Mass: 362.318
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 10.7

Experimental Properties

• Density: 0.946
• Boiling Point: 498.6°Cat760mmHg
• Flash Point: 210.2°C
• Refractive Index: 1.505
• PSA: 40.46

Additional information on 1,4-Benzenediol,2-octadecyl-

测试